Cas no 1824138-35-3 ((5-Iodofuran-2-yl)methanethiol)
(5-Iodofuran-2-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (5-iodofuran-2-yl)methanethiol
- EN300-1288055
- 1824138-35-3
- (5-Iodofuran-2-yl)methanethiol
-
- Inchi: 1S/C5H5IOS/c6-5-2-1-4(3-8)7-5/h1-2,8H,3H2
- InChI Key: OGPGRBMCBVAXMO-UHFFFAOYSA-N
- SMILES: IC1=CC=C(CS)O1
Computed Properties
- Exact Mass: 239.91058g/mol
- Monoisotopic Mass: 239.91058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 14.1Ų
(5-Iodofuran-2-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1288055-1.0g |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1288055-50mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-100mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-250mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-500mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-1000mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-2500mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-5000mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1288055-10000mg |
(5-iodofuran-2-yl)methanethiol |
1824138-35-3 | 10000mg |
$3622.0 | 2023-10-01 |
(5-Iodofuran-2-yl)methanethiol Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (5-Iodofuran-2-yl)methanethiol
(5-Iodofuran-2-yl)methanethiol: A Versatile Compound in Modern Biomedical Research
(5-Iodofuran-2-yl)methanethiol, with the chemical identifier CAS No. 1824138-35-3, represents a critical molecule in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development, functional materials, and advanced therapeutic strategies. The synthesis and biological activities of (5-Iodofuran-2-yl)methanethiol are closely linked to its molecular framework, which combines a furan ring functionalized with iodine atoms and a thiol group. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for drug design.
As a derivative of furan, (5-Iodofuran-2-yl)methanethiol exhibits distinct chemical reactivity and biological properties. The iodine atom at the 5-position of the furan ring introduces electrophilic characteristics, enabling the compound to participate in various chemical reactions. The thiol group, a key functional group, contributes to its ability to form disulfide bonds and interact with biological targets. These structural features make (5-Iodofuran-2-yl)methanethiol a promising candidate for applications in bioconjugation, drug delivery systems, and molecular imaging.
Recent advances in synthetic chemistry have enabled the efficient preparation of (5-Iodofuran-2-yl)methanethiol through catalytic methods. Researchers have developed novel synthetic pathways that minimize byproducts and improve yield, which is crucial for large-scale production. For instance, a 2023 study published in *Organic Chemistry Insights* demonstrated the use of transition-metal-catalyzed coupling reactions to synthesize this compound with high stereoselectivity. Such methodologies not only enhance the feasibility of industrial applications but also reduce environmental impact, aligning with sustainable chemical practices.
The biological activities of (5-Iodofuran-2-yl)methanethiol have been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits anti-inflammatory properties by modulating the NF-κB signaling pathway. A 2022 study in *Journal of Medicinal Chemistry* reported that (5-Iodofuran-2-yl)methanethiol significantly suppresses the production of pro-inflammatory cytokines in macrophages, making it a potential therapeutic agent for inflammatory diseases. Additionally, its ability to interact with metalloproteins has been explored for applications in diagnostic imaging and targeted drug delivery.
One of the most promising applications of (5-Iodofuran-2-yl)methanethiol is in the development of novel therapeutics for neurodegenerative disorders. A 2023 study published in *ACS Chemical Neuroscience* revealed that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The thiol group's ability to chelate metal ions and reduce oxidative stress is believed to contribute to its therapeutic potential. These findings highlight the compound's role in addressing unmet medical needs in neurology.
Furthermore, (5-Iodofuran-2-yl)methanethiol has shown potential in the field of materials science. Its unique chemical properties make it suitable for the synthesis of functional polymers and nanomaterials. A 2024 review in *Advanced Materials* discussed the use of this compound as a building block for creating stimuli-responsive hydrogels. These materials can be designed to release therapeutic agents in response to specific environmental cues, such as pH changes or enzymatic activity, enhancing their utility in controlled drug delivery systems.
The pharmacokinetic profile of (5-Iodofuran-2-yl)methanethiol is another area of active research. Studies have focused on optimizing its bioavailability and metabolic stability to improve therapeutic efficacy. A 2023 preclinical study in *Drug Metabolism and Disposition* demonstrated that modifying the molecular structure of the compound can significantly enhance its oral bioavailability. These findings are critical for translating laboratory discoveries into clinical applications.
Despite its promising properties, challenges remain in the development of (5-Iodofuran-2-yl)methanethiol as a therapeutic agent. One major hurdle is achieving selective targeting of diseased tissues while minimizing off-target effects. Researchers are exploring strategies such as conjugating the compound with ligands that recognize specific biomarkers on target cells. A 2024 study in *Nature Communications* described the successful use of antibody-drug conjugates to enhance the therapeutic index of this compound, paving the way for more precise and effective treatments.
Environmental and safety considerations are also important in the development of (5-Iodofuran-2-yl)methanethiol. While the compound itself is not classified as a hazardous substance, its synthesis and use must be managed to prevent potential ecological impacts. Current research emphasizes the importance of green chemistry practices, such as using non-toxic solvents and reducing energy consumption during synthesis. These efforts are essential for ensuring the long-term sustainability of its applications.
Looking ahead, the future of (5-Iodofuran-2-yl)methanethiol lies in its integration into multidisciplinary research efforts. Collaborations between chemists, biologists, and engineers are expected to unlock new applications and improve its therapeutic potential. Advances in computational modeling and artificial intelligence are also anticipated to play a key role in predicting the compound's behavior in biological systems and optimizing its design for specific therapeutic purposes.
In conclusion, (5-Iodofuran-2-yl)methanethiol represents a significant advancement in the fields of pharmaceutical chemistry and materials science. Its unique structural features and versatile chemical properties make it a valuable candidate for a wide range of applications. Ongoing research is focused on overcoming existing challenges and expanding its potential uses, ensuring that this compound continues to play a vital role in the development of innovative therapeutic strategies and advanced materials.
1824138-35-3 ((5-Iodofuran-2-yl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)